Cas no 2137981-21-4 (5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-3-ylmethanethiol)

• Product Name: 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-3-ylmethanethiol
• CAS No: 2137981-21-4
• MF: C₁₁H₁₅N₃OS
• MW: 237.32130074501
• CID: 6425325
• PubChem ID: 165472078
• Update Time: 2025-10-18

5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-3-ylmethanethiol
• EN300-1117159
• 2137981-21-4
• [5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-3-yl]methanethiol

• Inchi： 1S/C11H15N3OS/c1-4-14-8(3)11(7(2)12-14)10-5-9(6-16)13-15-10/h5,16H,4,6H2,1-3H3
• InChI Key： GLPBZTFQSCFIEL-UHFFFAOYSA-N
• SMILES： SCC1C=C(C2C(C)=NN(CC)C=2C)ON=1

Computed Properties

• Exact Mass: 237.09358328g/mol
• Monoisotopic Mass: 237.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Additional information on 5-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-3-ylmethanethiol

5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-1,2-Oxazol-3-Ylmethanethiol

5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-1,2-Oxazol-3-Ylmethanethiol is a highly specialized organic compound with the CAS number 2137981-21-4. This compound belongs to the class of heterocyclic compounds, featuring a unique combination of pyrazole and oxazole rings. The structure of this molecule is characterized by a pyrazole ring substituted with ethyl and dimethyl groups at positions 1 and 4, respectively, and an oxazole ring at position 5. The presence of the methanethiol group further enhances its chemical reactivity and functional versatility.

The synthesis of 5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)-1,2-Oxazol-3-Ylmethanethiol involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex heterocycles. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key steps like coupling reactions and cyclizations. These methods not only improve yield but also minimize side reactions, making the synthesis more scalable for industrial applications.

One of the most intriguing aspects of this compound is its potential in pharmaceutical research. The pyrazole ring is known for its ability to interact with various biological targets, including enzymes and receptors. Recent studies have demonstrated that 5-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol) derivatives exhibit promising activity against certain kinases involved in cancer progression. The oxazole moiety further enhances the compound's pharmacokinetic properties by improving solubility and bioavailability.

In addition to its pharmaceutical applications, 5-(1-Ethyl-3,5-Dimethyl) has shown potential in materials science. The sulfur-containing methanethiol group can participate in thiolene click chemistry, enabling the formation of robust polymer networks with tunable mechanical properties. This makes it a candidate for applications in adhesives and coatings where high durability is required.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of 5-(1-Ethyl) compounds. Quantum mechanical simulations reveal that the conjugation between the pyrazole and oxazole rings significantly influences the compound's redox behavior. This insight is valuable for designing new materials for energy storage devices such as batteries and supercapacitors.

Furthermore, the environmental impact of synthesizing 5-(1-Ethyl) compounds has been a topic of interest. Green chemistry approaches, including the use of biodegradable solvents and recyclable catalysts, are being explored to reduce waste generation during production. These efforts align with global sustainability goals while maintaining high standards of product quality.

In conclusion, 5-(1-Ethyl) stands at the intersection of cutting-edge research in organic synthesis, pharmacology, materials science, and environmental chemistry. Its unique structure and functional groups make it a versatile building block for developing innovative solutions across multiple industries. As research continues to uncover new applications for this compound, its role in advancing modern science is expected to grow significantly.